Cas no 1806489-28-0 (3-Iodo-5-nitro-4-(trifluoromethyl)pyridine)
3-Iodo-5-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-5-nitro-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C6H2F3IN2O2/c7-6(8,9)5-3(10)1-11-2-4(5)12(13)14/h1-2H
- InChI Key: JBWAEQTWNCZWEI-UHFFFAOYSA-N
- SMILES: IC1=CN=CC(=C1C(F)(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 230
- XLogP3: 2.2
- Topological Polar Surface Area: 58.7
3-Iodo-5-nitro-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029004420-250mg |
3-Iodo-5-nitro-4-(trifluoromethyl)pyridine |
1806489-28-0 | 95% | 250mg |
$931.00 | 2022-03-31 | |
| Alichem | A029004420-500mg |
3-Iodo-5-nitro-4-(trifluoromethyl)pyridine |
1806489-28-0 | 95% | 500mg |
$1,819.80 | 2022-03-31 | |
| Alichem | A029004420-1g |
3-Iodo-5-nitro-4-(trifluoromethyl)pyridine |
1806489-28-0 | 95% | 1g |
$2,923.95 | 2022-03-31 |
3-Iodo-5-nitro-4-(trifluoromethyl)pyridine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-Iodo-5-nitro-4-(trifluoromethyl)pyridine
Research Brief on 3-Iodo-5-nitro-4-(trifluoromethyl)pyridine (CAS: 1806489-28-0): Recent Advances and Applications
3-Iodo-5-nitro-4-(trifluoromethyl)pyridine (CAS: 1806489-28-0) is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its potential in targeted drug design and medicinal chemistry applications.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Iodo-5-nitro-4-(trifluoromethyl)pyridine as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the iodine moiety at the 3-position allows for efficient cross-coupling reactions, enabling the rapid diversification of the pyridine scaffold. The nitro and trifluoromethyl groups were found to enhance binding affinity and metabolic stability, respectively, making this compound a valuable asset in the development of next-generation kinase inhibitors.
In the realm of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the incorporation of 3-Iodo-5-nitro-4-(trifluoromethyl)pyridine into novel quinolone hybrids. These hybrids exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with MIC values in the range of 0.5-2 μg/mL. The electron-withdrawing nature of the nitro and trifluoromethyl groups was shown to significantly improve membrane penetration and target binding.
From a synthetic chemistry perspective, advances in the preparation of 3-Iodo-5-nitro-4-(trifluoromethyl)pyridine have been reported. A 2024 Organic Process Research & Development paper detailed an improved, scalable synthesis route with a 78% overall yield, addressing previous challenges in regioselective iodination. This development is particularly important for ensuring consistent supply of this valuable intermediate for pharmaceutical applications.
The compound's unique electronic properties have also made it a subject of interest in materials science. Recent work published in Chemistry of Materials (2023) demonstrated its utility as a precursor for the synthesis of electron-deficient π-conjugated systems for organic electronic applications. The strong electron-withdrawing effects of both the nitro and trifluoromethyl groups were shown to significantly lower the LUMO energy level of resulting materials.
Looking forward, the versatility of 3-Iodo-5-nitro-4-(trifluoromethyl)pyridine suggests it will continue to play an important role in multiple areas of chemical and pharmaceutical research. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) design and as a scaffold for covalent inhibitor development. The compound's commercial availability (through suppliers like Combi-Blocks and Apollo Scientific) and well-characterized reactivity profile make it particularly attractive for medicinal chemistry programs.
1806489-28-0 (3-Iodo-5-nitro-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)